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Compound of Interest

Compound Name:
2-Docosahexaenoyl-sn-glycero-3-

phosphocholine

CAS No.: 159407-32-6

Cat. No.: B1147161

Get Quote

Part 1: Core Directive & Scientific Rationale[1][2]
Introduction: The "Flexibility" Anchor
In the architecture of artificial cells, 2-DHA-PC (16:0-22:6 PC) is not merely a structural lipid; it

is a functional tool used to introduce extreme disorder and flexibility into the bilayer.[1] Unlike

standard POPC (16:0-18:1), which offers moderate fluidity, the docosahexaenoic acid (DHA)

chain at the sn-2 position contains six cis-double bonds.[2][1]

Why use 2-DHA-PC?

High-Speed Protein Conformational Changes: The rapid interconversion of the DHA chain

between conformational states provides a "solvating" environment that lowers the energy

barrier for G-Protein Coupled Receptors (GPCRs), particularly Rhodopsin, to switch between

inactive and active (Metarhodopsin II) states.

Curvature Stress: The cone shape of 2-DHA-PC (small headgroup relative to the sweeping

volume of the polyunsaturated tail) induces negative curvature elastic stress, driving
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membrane fusion and fission events.

Phase Separation: In Giant Unilamellar Vesicles (GUVs), 2-DHA-PC is strictly excluded from

cholesterol-rich "Liquid Ordered" (

) domains, making it the gold standard for defining the "Liquid Disordered" (

) matrix in lipid raft studies.[2][1]

Physicochemical Profile
Property Specification Experimental Implication

Full Name

1-palmitoyl-2-

docosahexaenoyl-sn-glycero-

3-phosphocholine

Standard nomenclature for

ordering.[2][1]

Abbreviation PDPC / 16:0-22:6 PC
Used in formulation

calculations.[2][1]

Molecular Weight 806.1 g/mol
Critical for molar ratio

calculations.

Phase Transition (

)
< -10°C (Fluid at RT)

Always handle on ice to

reduce oxidation, not to

prevent freezing.[2][1]

Oxidation Index Extremely High
Requires strictly anaerobic

handling (Argon/Nitrogen).

Critical Packing Parameter > 1 (Cone Shape)

Promotes hexagonal (

) phases at high

temperatures/dehydration.

Part 2: Critical Handling Protocols (The "Zero-
Oxidation" System)
WARNING: The primary failure mode in 2-DHA-PC experiments is lipid peroxidation.[2][1]

Oxidized DHA forms hydroperoxides that alter membrane permeability and cross-link proteins,

invalidating biophysical data.
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Protocol A: Storage and Aliquoting
Rationale: Minimizing exposure to oxygen and photons.

Reception: Upon arrival, immediately transfer the vial to -80°C storage. Never store at -20°C

for periods > 1 week.

Stock Preparation:

Work in a darkened room or under yellow light (DHA is photosensitive).

Dissolve powder in degassed Chloroform (HPLC grade).

Mandatory Additive: Add 0.01% (w/v) BHT (Butylated Hydroxytoluene) as a radical

scavenger if the downstream application permits.

Aliquot Storage:

Flush amber glass vials with a stream of Argon gas (heavier than air, displaces oxygen

better than Nitrogen).

Seal with Teflon-lined caps.[2][1]

Wrap caps with Parafilm.

Part 3: Experimental Workflows
Application 1: GUV Electroformation for Lipid Raft
Studies
Objective: To generate Giant Unilamellar Vesicles (10-50 µm) exhibiting phase separation

between

(Raft) and

(Non-raft) domains.[2][1]

Lipid Mixture:
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Phase (Matrix): 2-DHA-PC (40 mol%)[2][1]

Phase (Raft): Brain Sphingomyelin (SM) (40 mol%)

Ordering Agent: Cholesterol (20 mol%)[2]

Dye:

-PE (0.1 mol%) — partitions into

(DHA-rich) phase.[2][1]

Step-by-Step Protocol:

Deposition:

Mix lipids in Chloroform:Methanol (2:1).

Spread 10 µL of lipid solution onto the conductive side of two Indium Tin Oxide (ITO)

coated glass slides.

Vacuum Desiccation: Place slides in a vacuum chamber for 2 hours to remove solvent.

Crucial: Break vacuum with Argon gas, not air.

Chamber Assembly:

Sandwich a Teflon spacer (2 mm) between the ITO slides.

Fill the chamber with degassed 100 mM Sucrose solution (pre-bubbled with Argon for 30

mins).

Electroformation (The "Soft-Start" Method):

Connect electrodes to a function generator.

Step 1 (Seeding): 10 Hz, 0.1 Vpp (Volts peak-to-peak) for 30 mins. Prevents dielectric

breakdown of unstable DHA films.

Step 2 (Growth): Increase voltage linearly to 1.5 Vpp over 1 hour. Maintain 10 Hz.
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Step 3 (Detachment): Reduce frequency to 4 Hz, 1.5 Vpp for 30 mins.

Visualization:

Mix GUVs 1:1 with iso-osmolar Glucose/PBS buffer (glucose density > sucrose density

allows GUVs to settle).[2][1]

Observe under Confocal Microscopy at 20°C.

Result: Dark circular domains (SM/Cholesterol) surrounded by bright fluorescent regions

(2-DHA-PC + Dye).[2][1]

Visualization: Phase Separation Logic
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Figure 1: Mechanism of lipid segregation in ternary mixtures containing 2-DHA-PC. The steric

bulk of the polyunsaturated chain drives the exclusion from tightly packed cholesterol domains.

Application 2: GPCR Reconstitution (Rhodopsin)
Objective: To reconstitute Rhodopsin into proteoliposomes that mimic the native Retinal Rod

Outer Segment (ROS) disk membrane.
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Causality: High concentrations of 2-DHA-PC increase the rate of Metarhodopsin II formation

(the active signaling state) by reducing the lateral pressure profile in the hydrophobic core,

allowing the protein helices to tilt and expand.

Protocol:

Mixed Micelle Preparation:

Solubilize 2-DHA-PC in buffer containing 1% Octyl Glucoside (OG) detergent.[2][1]

Add purified Rhodopsin (in OG) to the lipid-detergent mixture.[1]

Target Ratio: 100:1 (Lipid:Protein molar ratio).

Note: Perform all steps under dim red light (

nm) to prevent Rhodopsin photobleaching.

Detergent Removal (The Critical Step):

Rapid detergent removal causes protein aggregation. Slow removal is required.[3]

Use Bio-Beads SM-2 (hydrophobic polystyrene beads).[2][1]

Add wet Bio-Beads (10 mg beads per 1 mg detergent) to the mixture.

Incubate at 4°C with gentle rotation for 4 hours.

Replace Bio-Beads and incubate overnight.

Validation (UV-Vis Spectroscopy):

Measure absorbance at 500 nm (Dark State).

Flash with light (bleach).

Measure absorbance at 380 nm (Metarhodopsin II).
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Success Metric: A shift from 500nm to 380nm indicates functional reconstitution. If protein

aggregates, absorbance is lost or background scatter increases.

Part 4: Quality Control & Troubleshooting
QC: The Oxidation Check (A234 Test)
Before any critical experiment, verify the integrity of your 2-DHA-PC.[1]

Dissolve a small aliquot of lipid in Ethanol.

Measure Absorbance at 234 nm (Conjugated Dienes) and 205 nm (Ester bond/Lipid

concentration).

Calculation: Oxidation Index =

.

< 0.1: Excellent (Use).

0.1 - 0.3: Slight Oxidation (Use with caution for non-critical structural work).[2][1]

> 0.3: Discard immediately.

Troubleshooting Table
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Symptom Probable Cause Corrective Action

GUVs fail to form (debris only) Lipid Oxidation

Check A234.[2][1] Use fresh

stock. Ensure Argon

blanketing.

GUVs are small (< 5 µm) Ionic strength too high

Ensure growth buffer is 100%

Sucrose (no salt). Salt inhibits

electroformation.

No Phase Separation Temperature > Tm of SM

Ensure microscope stage is at

20°C or lower. High temp melts

the Raft phase.

Rhodopsin bleaches instantly Lipid impurities

Use high-purity (99%+)

synthetic 2-DHA-PC, not

natural extracts.[2][1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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